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Compound of Interest

Compound Name: N-Acetyl-DL-penicillamine

Cat. No.: B1265417

Essential Safety and Handling Guide for N-Acetyl-
DL-penicillamine

This guide provides immediate and essential safety protocols for laboratory professionals,
including researchers, scientists, and drug development experts, who handle N-Acetyl-DL-
penicillamine. Adherence to these procedures is critical for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Classification

N-Acetyl-DL-penicillamine is classified as harmful if swallowed.[1][2] It can also cause skin,
eye, and respiratory irritation.[3][4]

GHS Hazard Statements:

e H302: Harmful if swallowed[1][2]

e H315: Causes skin irritation

e H319: Causes serious eye irritation

o H335: May cause respiratory irritation[3]

Precautionary Statements:
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e P264: Wash hands and any exposed skin thoroughly after handling.[1][2]

e P270: Do not eat, drink or smoke when using this product.[1][2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

e P330: Rinse mouth.[1][2]

o P501: Dispose of contents/container in accordance with local/regional/national regulations.

[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-Acetyl-DL-

penicillamine to minimize exposure and ensure safety.

PPE Category

Specification

Eye Protection

Safety glasses with side-shields or chemical

safety goggles.[2][3]

Hand Protection

Chemical-resistant gloves. Examples of suitable
materials include Butyl rubber, Neoprene, and
Nitrile/butadiene rubber.[3]

Respiratory Protection

For operations that may generate dust, a
NIOSH-approved N95 dust mask or a respirator
compliant with European Standard EN 149 is
required.[5]

Body Protection

A laboratory coat or impervious clothing should

be worn to prevent skin contact.[2][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.
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Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[2][6] The work area, such as a chemical fume hood, should be clean and
uncluttered.

e Weighing and Transfer: Handle N-Acetyl-DL-penicillamine in a well-ventilated area or a
chemical fume hood to avoid dust inhalation. Use appropriate tools (e.g., spatula, weighing
paper) to handle the solid material.

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][2] Clean all
equipment and the work area to prevent cross-contamination.

Storage Plan

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][7]
+ Keep the container away from heat and sources of ignition.[5][7]

o Store separately from incompatible materials such as strong oxidizing agents.[5][7]

Disposal Plan

o Dispose of N-Acetyl-DL-penicillamine and its container in accordance with all applicable
local, regional, and national regulations.[1][2]

» Do not allow the chemical to enter drains, sewers, or water courses.[1]

o Chemical waste should be handled as hazardous waste and disposed of through a licensed
waste disposal contractor.

Emergency Procedures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route

First Aid Measures

If Swallowed

Immediately call a poison control center or
doctor.[1] Rinse the mouth with water. Do NOT

induce vomiting.[2][4]

If Inhaled

Move the person to fresh air. If breathing is
difficult, provide oxygen or artificial respiration.

Seek medical attention if symptoms persist.[2][4]

On Skin

Remove contaminated clothing. Rinse the
affected skin area thoroughly with plenty of soap
and water for at least 15 minutes.[2][4] If skin

irritation occurs, get medical advice.[7]

In Eyes

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[2][4] Remove
contact lenses if present and easy to do.
Continue rinsing. If eye irritation persists, seek

medical attention.[7]

Physical and Chemical Properties

Property Value
Chemical Formula C7H13NOsS
Molecular Weight 191.2 g/mol
Appearance Solid

CAS Number 59-53-0[1][2]

Experimental Workflow

The following diagram illustrates a standard workflow for handling N-Acetyl-DL-penicillamine

in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Acetyl-DL-penicillamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1265417?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265417?utm_src=pdf-body
https://www.benchchem.com/product/b1265417?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/10010404m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o 2. file.medchemexpress.com [file.medchemexpress.com]

e 3. wpiinc.com [wpiinc.com]

e 4. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
e 5. fishersci.com [fishersci.com]

¢ 6. nipissingu.ca [nipissingu.ca]

e 7. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling N-Acetyl-
DL-penicillamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265417#personal-protective-equipment-for-
handling-n-acetyl-dI-penicillamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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